Cas no 533-90-4 (calcium isobutyrate)

• Product Name: calcium isobutyrate
• CAS No: 533-90-4
• MF: C₈H₁₄CaO₄
• MW: 214.272362232208
• CID: 938434
• PubChem ID: 71093
• Update Time: 2025-04-19

calcium isobutyrate Chemical and Physical Properties

Names and Identifiers

• calcium isobutyrate
• calcium,2-methylpropanoate
• CALCIUM-ISO-BUTYRATE,PURIFIED
• AC1L2FJ1
• AR-1I1551
• calcium bis(2-methylpropanoate)
• Calcium diisobutyrate
• CTK4J7849
• EINECS 208-579-3
• calcium;2-methylpropanoate
• DB-052326
• DTXSID50201449
• NS00079879
• SCHEMBL122195
• 533-90-4

• Inchi： 1S/2C4H8O2.Ca/c2*1-3(2)4(5)6;/h2*3H,1-2H3,(H,5,6);/q;;+2/p-2
• InChI Key： BVTQVYBMHFSYPL-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C(C)C)=O.[O-]C(C(C)C)=O

Computed Properties

• Exact Mass: 214.05200
• Monoisotopic Mass: 214.0517998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 51.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.29980